Cas no 313706-21-7 (trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 313706-21-7
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• MDL: MFCD00037329
• CID: 2667977
• PubChem ID: 688415
• Update Time: 2025-06-08

trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1,2-pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(phenylmethyl) ester
• Z-D-HYP-OH
• CBZ-D-HYP-OH
• WWVCWLBEARZMAH-WDEREUQCSA-N
• (2R,4S)-1-[(BENZYLOXY)CARBONYL]-4-HYDROXYPYRROLIDINE-2-CARBOXYLIC ACID
• (4S)-1-Cbz-4-hydroxy-D-proline
• AB15414
• N-ALPHA-CARBOBENZOXY-TRANS-4-HYDROXY-D-PROLINE
• (2R,4S)-4-hydroxy-pyrrolidine-1,2-dicarboxylic acid 1-benzyl ester
• rel-(2R,4S)-1-((Benzyloxy)carbonyl)-4-hydroxypyrrolidine-2-
• trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid
• (2R,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• MFCD03225457
• EN300-6952355
• 313706-21-7
• SCHEMBL29878
• 155153-78-9
• P17183
• CS-0047840
• AKOS037644505
• (2R,4S)-1-((Benzyloxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid
• 4-Hydroxy-trans-1,2-pyrrolidinedicarboxylic acid 1-(phenylmethyl) ester
• (2R,4S)-1-[(BENZYLOXY)CARBONYL]-4-HYDROXYPYRROLIDINE-2-CARBOXYLICACID
• trans-1-Cbz-4-hydroxypyrrolidine-2-carboxylic Acid
• F79044
• AS-53837
• rel-(2R,4S)-1-((Benzyloxy)carbonyl)-4-hydroxypyrrolidine-2-carboxylic acid

• MDL： MFCD00037329
• Inchi： 1S/C13H15NO5/c15-10-6-11(12(16)17)14(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,16,17)/t10-,11+/m0/s1
• InChI Key： WWVCWLBEARZMAH-WDEREUQCSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• XLogP3: 0.8

Additional information on trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid

Recent Advances in the Study of trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 313706-21-7)

In recent years, the compound trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 313706-21-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine scaffold and functional groups, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex molecules. The latest research has focused on elucidating its structural properties, synthetic pathways, and biological activities, providing valuable insights for future drug development.

One of the key areas of investigation has been the synthesis and optimization of trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid. Recent studies have explored novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis of this compound using a chiral catalyst, achieving high enantiomeric excess and scalability. These advancements are critical for ensuring the compound's availability for further pharmacological studies.

The biological activities of trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid have also been a focal point of recent research. Preliminary in vitro studies have indicated its potential as an inhibitor of certain proteases and enzymes involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against matrix metalloproteinases (MMPs), suggesting its utility in developing therapeutics for conditions such as arthritis and cancer metastasis. Further in vivo studies are needed to validate these findings and explore its pharmacokinetic properties.

In addition to its direct biological applications, trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid has been utilized as a key intermediate in the synthesis of more complex pharmaceutical agents. Recent work has highlighted its role in the construction of peptidomimetics and macrocyclic compounds, which are increasingly important in drug discovery. A 2023 review in Chemical Reviews emphasized the versatility of this compound in facilitating the development of novel drug candidates with improved bioavailability and target specificity.

Despite these promising developments, challenges remain in the widespread application of trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid. Issues such as stability under physiological conditions and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the design of more stable analogs and the exploration of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this compound.

In conclusion, trans-1-[(benzyloxy)carbonyl]-4-hydroxypyrrolidine-2-carboxylic acid (CAS: 313706-21-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and application as a synthetic intermediate underscore its importance in drug discovery. Continued research efforts will be crucial to translating these findings into clinically relevant therapeutics, addressing unmet medical needs in various disease areas.